Cas no 120-75-2 (2-methyl-1,3-benzothiazole)

• Product Name: 2-methyl-1,3-benzothiazole
• CAS No: 120-75-2
• MF: C₈H₇NS
• MW: 149.212880373001
• MDL: MFCD00005794
• CID: 35968
• PubChem ID: 8446
• Update Time: 2025-04-18

2-methyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-Methylbenzothiazole
• 2-Methyl-1,3-benzothiazole
• 2-methyl-1,3 benzothiazole
• 2-Methylbenzothiazo
• 2-methylbenzothiazol
• 2-methylbenzthiazole
• 3-Methyl-benzothiazole
• Benzothiazole,2-methyl
• METHYLBENZOTHIAZOLE
• usafek-1853
• NSC 3825
• 2-methyl-benzothiazol
• Benzothiazole,2-methyl-
• 2-methylbenzo[d]thiazole
• USAF ek-1853
• Benzothiazole, 2-methyl-
• 2-METHYBENZOTHIAZOLE
• 2-methyl-benzothiazole
• Benzothiazole, methyl-
• 2-Methyl benzothiazole
• 7LX1XE6H8W
• methylbenzthiazole
• DXYYSGDWQCSKKO-UHFFFAOYSA-N
• benzothiazole,methyl-
• 2-methylbenzothiazoline
• PubChem10877
• DSSTox_RID_83283
• DSS
• 2-methyl-1,3-benzothiazole

• MDL： MFCD00005794
• Inchi： 1S/C8H7NS/c1-6-9-7-4-2-3-5-8(7)10-6/h2-5H,1H3
• InChI Key： DXYYSGDWQCSKKO-UHFFFAOYSA-N
• SMILES： CC1SC2C(=CC=CC=2)N=1
• BRN： 0112427

Computed Properties

• Exact Mass: 149.03000
• Monoisotopic Mass: 149.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 41.1

Experimental Properties

• Color/Form: Light yellow crystals or liquids
• Density: 1.173 g/mL at 25 °C(lit.)
• Melting Point: 11-14 °C (lit.)
• Boiling Point: 238°C(lit.)
• Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
• Refractive Index: n20/D 1.617(lit.)
• Water Partition Coefficient: Not miscible or difficult to mix with water.
• PSA: 41.13000
• LogP: 2.60470
• FEMA: 2593

2-methyl-1,3-benzothiazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S23-S24/25
• RTECS：DL5600000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S23;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
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